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Compound of Interest

Compound Name: CS640

Cat. No.: B10860823

A Guide to the Safe Handling of CS640

Disclaimer: The identifier "CS640" is associated with multiple products, including academic
courses and various chemical formulations. This guide focuses on the safety and handling of
SRM 640f (Silicon Powder), a standard reference material from the National Institute of
Standards and Technology (NIST), as a representative example that researchers and scientists
might encounter. It is crucial to verify the specific identity of the material you are working with
and consult its specific Safety Data Sheet (SDS).

Section 1: Product Identification and Properties

This section summarizes the key physical and chemical properties of SRM 640f (Silicon
Powder).
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Property Value

CAS Number 7440-21-3

EC Number (EINECS) 231-130-8
Physical State Solid (Powder)
Autoignition Temperature 780 °C (1436 °F)
Initial Boiling Point 2355 °C (4271 °F)
Lower Explosive Limit (LEL) 160 g/m3

Flash Point Not Applicable

Section 2: Hazard Identification and Safety
Precautions

SRM 640f is classified as a Flammable Solid, Category 2.[1] The primary hazards are fire and
explosion, particularly when the powder is dispersed in the air.

Hazard Statements:

e H228: Flammable solid.[1]

Precautionary Statements:

o P210: Keep away from heat, sparks, open flames, and hot surfaces. — No smoking.[1]
o P280: Wear protective gloves, protective clothing, and eye protection.[1]

e P370 + P378: In case of fire: Use dry powder for metal fires or other appropriate media for
extinction.[1]

Section 3: Handling and Storage

Proper handling and storage are critical to mitigating the risks associated with silicon powder.

Handling:
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e Avoid generating dust.[1]
e Use in a well-ventilated area.
e Ground all equipment to prevent static discharge.

o Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and
a lab coat. For tasks that may generate significant dust, a respirator may be necessary.

Storage:
o Store in a cool, dry, well-ventilated area.
o Keep containers tightly closed.

o Store away from incompatible materials such as acids, halogens, metal carbides, metal
salts, metals, and oxidizing materials.[1]

Section 4: Emergency Procedures
Fire Fighting Measures:

» Suitable Extinguishing Media: Dolomite, dry powder for metal fires, dry sand, graphite, soda
ash, sodium chloride.[1]

e Unsuitable Extinguishing Media: Water.[1]
¢ Specific Hazards: Dust/air mixtures may ignite or explode.[1]

o Protective Equipment: Wear full protective clothing and a NIOSH-approved self-contained
breathing apparatus (SCBA).[1]

Accidental Release Measures:
» Eliminate all ignition sources.
e Avoid breathing dust.

o Carefully sweep or scoop up the material to avoid creating dust clouds.
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e Place in a suitable, labeled container for disposal.

e Clean the spill area thoroughly.

Section 5: Experimental Workflow for Handling
Powdered Substances

The following diagram illustrates a general workflow for safely handling a powdered chemical
substance like SRM 640f in a laboratory setting.
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Caption: General workflow for handling powdered chemical reagents.
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Note on Signaling Pathways and Experimental Protocols: No specific signaling pathways or
detailed experimental protocols for "CS640" as a drug development compound were identified
in the initial search. The information provided is based on the safety data for a standard
reference material. Researchers should consult literature specific to their field of study for
relevant experimental designs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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